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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B10775394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of Antiblaze 100, a chlorinated phosphate

ester flame retardant, and its role in the char formation of various polymers. While direct

comparative studies under identical conditions are limited, this document synthesizes available

data to offer insights into its performance relative to other common flame retardants, such as

Tris(1,3-dichloro-2-propyl) phosphate (TDCPP) and Ammonium Polyphosphate (APP).

Executive Summary
Antiblaze 100, also known as Antiblaze V6, is a flame retardant that primarily operates in the

condensed phase by promoting the formation of a protective char layer during combustion. This

char layer acts as a physical barrier, insulating the underlying polymer from heat and oxygen,

thereby reducing the rate of pyrolysis and the release of flammable volatiles. While specific

quantitative comparisons are challenging due to variations in testing conditions across different

studies, the available data suggests that Antiblaze 100 can be an effective char-forming agent,

particularly in flexible polyurethane foams. Its performance relative to alternatives like TDCPP

and APP is dependent on the polymer matrix and the specific fire safety requirements.

Comparative Performance Data
The following tables summarize key flammability data for Antiblaze 100 and its alternatives in

various polymer systems. It is crucial to note that this data is compiled from different sources

and, therefore, should be interpreted with caution as experimental conditions may vary.
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Table 1: Flammability Data for Flexible Polyurethane Foam
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Table 2: Flammability Data for Polyethylene
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Table 3: Flammability Data for Epoxy Resins
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Mechanism of Action: Char Formation
The primary mechanism by which Antiblaze 100 and other phosphorus-containing flame

retardants enhance the fire resistance of polymers is through condensed-phase activity, leading

to char formation.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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